Cas no 1005611-34-6 (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid)

• Product Name: 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid
• CAS No: 1005611-34-6
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• MDL: MFCD04969889
• CID: 3059374
• PubChem ID: 17024642
• Update Time: 2025-05-27

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((1-Ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylic acid
• 1-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carboxylic acid
• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid
• AKOS000310387
• STK312485
• 1-(1-ethyl-3-methylpyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid
• 1-((1-Ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylicacid
• EN300-229615
• CS-0240673
• 1005611-34-6
• MFCD04969889
• BBL038743
• 1-(1-ETHYL-3-METHYLPYRAZOL-4-YLSULFONYL)PIPERIDINE-3-CARBOXYLIC ACID
• 1-(1-Ethyl-3-methyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid
• FQB61134
• 1-[(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)SULFONYL]-3-PIPERIDINECARBOXYLIC ACID
• 1-(1-ethyl-3-methyl-1 h-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid

• MDL： MFCD04969889
• Inchi： 1S/C12H19N3O4S/c1-3-14-8-11(9(2)13-14)20(18,19)15-6-4-5-10(7-15)12(16)17/h8,10H,3-7H2,1-2H3,(H,16,17)
• InChI Key： VJFZGFNBNLBZLA-UHFFFAOYSA-N
• SMILES： S(C1=CN(CC)N=C1C)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 301.10962727Da
• Monoisotopic Mass: 301.10962727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 515.9±60.0 °C at 760 mmHg
• Flash Point: 265.8±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid

Comprehensive Overview of 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid (CAS No. 1005611-34-6)

The compound 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid (CAS No. 1005611-34-6) is a specialized sulfonylpiperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the ethyl-methyl pyrazole moiety and piperidine-3-carboxylic acid backbone, make it a versatile intermediate for designing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide-based compounds like 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid has surged due to their role in developing novel therapeutics. This compound’s sulfonyl linker enhances binding affinity, while the carboxylic acid group offers opportunities for further derivatization. Its CAS No. 1005611-34-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of this compound lies in its structural modularity, which allows for tailored modifications to optimize pharmacokinetic properties. For instance, the ethyl and methyl substituents on the pyrazole ring can influence lipophilicity, while the piperidine scaffold contributes to conformational rigidity. Such features are critical in addressing challenges like metabolic stability and bioavailability—topics frequently discussed in modern drug development forums.

From a synthetic perspective, 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid is synthesized via sulfonylation reactions between pyrazole derivatives and piperidine intermediates. Researchers often highlight its high purity and scalable production methods, which are essential for industrial applications. The compound’s CAS No. 1005611-34-6 is commonly referenced in patents and publications, underscoring its commercial and scientific value.

Beyond pharmaceuticals, this compound is also investigated for its potential in agrochemical formulations. Its sulfonyl group can act as a bioisostere for other functional groups, enabling the design of pesticides or herbicides with improved efficacy. This dual applicability in human health and crop protection aligns with the global trend toward sustainable chemistry and green innovation.

In summary, 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid (CAS No. 1005611-34-6) represents a promising candidate for multidisciplinary research. Its structural versatility, synthetic accessibility, and broad applicability make it a focal point for scientists addressing unmet needs in therapeutics and agriculture. As interest in sulfonamide chemistry continues to grow, this compound is poised to play a pivotal role in next-generation innovations.